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Compound of Interest

Compound Name: BMS 214428

CAS No.: 216508-01-9

Cat. No.: B606223

Get Quote

Executive Summary
BMS-214428 is a potent, non-peptide antagonist targeting the Melanin-Concentrating Hormone

Receptor 1 (MCHR1), a G-protein coupled receptor (GPCR) implicated in energy homeostasis,

anxiety, and depressive behaviors. Due to its lipophilic nature, proper solubilization in dimethyl

sulfoxide (DMSO) and subsequent dilution into aqueous culture media are critical to prevent

precipitation and solvent-induced cytotoxicity.

This guide provides a standardized workflow for preparing a 10 mM stock solution, executing

precise serial dilutions, and applying the compound in cell-based assays while maintaining

DMSO concentrations below the toxicity threshold (<0.1%).

Physicochemical Profile
Understanding the physical properties of BMS-214428 is the first step to accurate dosing.
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Property Data Notes

Compound Name BMS-214428 MCHR1 Antagonist

Molecular Formula C₃₃H₄₀N₆O₄

Molecular Weight 584.71 g/mol
Use this exact value for

Molarity calculations

Solubility (DMSO) Soluble (>10 mM) Recommended vehicle

Solubility (Water) Insoluble
Do not dissolve directly in

media

Storage (Powder) -20°C
Desiccated, protected from

light

Storage (Solution) -80°C
Aliquoted to avoid freeze-thaw

cycles

Protocol: Stock Solution Preparation
Objective: Create a stable 10 mM stock solution in 100% anhydrous DMSO.

Materials Required[3]
BMS-214428 (Lyophilized powder)

Dimethyl sulfoxide (DMSO), sterile-filtered, cell-culture grade (≥99.9%)

Vortex mixer

Sonicator (water bath)

Amber microcentrifuge tubes (1.5 mL)

Calculation Logic
To prepare a 10 mM stock from a specific mass:

Example Calculation (for 5 mg vial):
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Step-by-Step Procedure
Equilibration: Allow the vial of BMS-214428 to warm to room temperature before opening to

prevent moisture condensation.

Solvent Addition: Add the calculated volume of sterile DMSO to the vial.

Dissolution: Vortex vigorously for 30 seconds. If visible particulates remain, sonicate in a

water bath for 5 minutes at room temperature.

Inspection: Ensure the solution is completely clear and homogenous.

Aliquot: Dispense into single-use aliquots (e.g., 20–50 µL) in amber tubes to minimize

freeze-thaw degradation.

Storage: Store at -80°C for up to 6 months.
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Figure 1: Workflow for generating a stable 10 mM stock solution of BMS-214428.

Cell Culture Application
Core Directive: The final DMSO concentration in the culture well must remain constant across

all treatment groups and should ideally be ≤ 0.1% (v/v) to avoid vehicle toxicity.

Dilution Strategy (The "1000x" Rule)
To achieve a final concentration of 10 µM in cells with 0.1% DMSO, you must dilute the 10 mM

stock 1:1000.

Direct Method (High Risk): Adding 1 µL stock directly to 1 mL media can cause precipitation

due to the rapid polarity shift.
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Intermediate Method (Recommended): Create a 10x or 100x intermediate in media

immediately before treating cells.

Preparation Table for 6-Well Plate (2 mL/well)
Target Final Concentration: 10 µM

Step
Source
Solution

Solvent/Dilu
ent

Volume
Added

Final Vol
Concentrati
on

1. Stock
BMS-214428

Powder
100% DMSO - 855 µL 10 mM

2.

Intermediate

20 µL of

Stock

1980 µL

Media
20 µL 2 mL

100 µM (1%

DMSO)

3. Treatment
200 µL of

Intermediate

1800 µL

Media
200 µL 2 mL

10 µM (0.1%

DMSO)

Note: For the Vehicle Control, perform the exact same steps using pure DMSO instead of the

BMS-214428 stock.

Serial Dilution Visualization
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Click to download full resolution via product page

Figure 2: Two-step dilution scheme to prevent precipitation and ensure uniform DMSO

concentration.

Biological Context & Mechanism
BMS-214428 acts by antagonizing the MCHR1 receptor.[1] Understanding the downstream

signaling allows for proper assay design (e.g., measuring cAMP recovery or ERK

phosphorylation).

Mechanism of Action: MCHR1 is G

-coupled. Activation by MCH typically inhibits adenylyl cyclase (decreasing cAMP) and recruits

-arrestin. BMS-214428 blocks this interaction, preventing the MCH-induced reduction in cAMP.
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Figure 3: BMS-214428 prevents MCH-mediated G-protein coupling and downstream signaling

modulation.

Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Precipitation in Media
Dilution too rapid or

concentration too high.

Use the intermediate dilution

step (Section 4.2). Vortex

media immediately upon

addition.

Cytotoxicity in Control
DMSO concentration > 0.5%.

[2][3][4]

Ensure final DMSO is ≤ 0.1%.

[3][5] Validate cell line

sensitivity to DMSO.

Loss of Potency
Freeze-thaw cycles or

moisture.

Use single-use aliquots. Store

stocks with desiccant.

Inconsistent Data Evaporation of DMSO in stock.

Ensure caps are tight. DMSO

is hygroscopic; keep

anhydrous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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